Cas no 53815-31-9 (3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-)

3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)- structure
53815-31-9 structure
Product Name:3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
CAS No:53815-31-9
MF:C10H11Cl2N3
MW:244.120439767838
CID:356304
PubChem ID:71365021
Update Time:2025-04-19

3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 4,6-dichloro-2-(diethylamino)-
    • 4,6-dichloro-2-(diethylamino)pyridine-3-carbonitrile
    • DTXSID20788459
    • 53815-31-9
    • Inchi: 1S/C10H11Cl2N3/c1-3-15(4-2)10-7(6-13)8(11)5-9(12)14-10/h5H,3-4H2,1-2H3
    • InChI Key: FIQBVQQNBDBUBN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C(C=1C#N)N(CC)CC)Cl

Computed Properties

  • Exact Mass: 243.03323
  • Monoisotopic Mass: 243.0330028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • PSA: 39.92
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.